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Compound of Interest

Compound Name: Quinoxyfen

Cat. No.: B1680402

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoxyfen is a quinoline-based fungicide widely used to control powdery mildew on various
crops.[1] Its persistence in soil necessitates reliable and efficient analytical methods to monitor
its residues, ensuring environmental safety and regulatory compliance. This document provides
a detailed protocol for the extraction of quinoxyfen from soil samples using a modified
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by analysis
with Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS/MS). The QUEChERS method has been widely adopted for pesticide
residue analysis in various matrices due to its simplicity, high throughput, and low solvent
consumption.[2][3]

Physicochemical Properties of Quinoxyfen

Understanding the physicochemical properties of quinoxyfen is crucial for optimizing the
extraction and cleanup steps.
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Property Value Reference
Molecular Formula C1sHsCI2FNO [4]
Molecular Weight 308.13 g/mol [4]

Water Solubility 0.047 mg/L [1]

LogP (o/w) 4.66 [4]

pKa 3.56 (weak base)

Vapor Pressure 1.50 x 10~7 mm Hg at 25°C

Quinoxyfen's low water solubility and high octanol-water partition coefficient (LogP) indicate its
lipophilic nature, suggesting strong adsorption to soil organic matter.[1] Its weak basicity implies
that the extraction efficiency can be influenced by the pH of the extraction solvent.

Experimental Protocol: Modified QUEChERS Method

This protocol is based on the well-established QUEChERS methodology, adapted for the
specific properties of quinoxyfen and the complexity of the soil matrix.

Materials and Reagents
e Solvents: Acetonitrile (ACN), HPLC grade

o Reagents: Anhydrous magnesium sulfate (MgSOa4), Sodium chloride (NaCl), Trisodium
citrate dihydrate, Disodium hydrogen citrate sesquihydrate, Primary secondary amine (PSA)
sorbent, C18 sorbent, Graphitized carbon black (GCB) (optional). All reagents should be of
analytical grade.

o Standards: Certified reference standard of quinoxyfen.

o Equipment: High-speed centrifuge, vortex mixer, 50 mL polypropylene centrifuge tubes, 15
mL polypropylene centrifuge tubes, analytical balance, volumetric flasks, pipettes.

Sample Preparation
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 Air-dry the soil samples at room temperature and sieve through a 2 mm mesh to remove
stones and debris.

» Homogenize the sieved soil thoroughly.

Extraction Procedure

» Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene centrifuge tube.

e Add 10 mL of distilled water to the tube and vortex for 1 minute to hydrate the soil. Let it
stand for 30 minutes.

e Add 10 mL of acetonitrile to the tube.

e Add the QUEChERS extraction salts (4 g MgSOa4, 1 g NaCl, 1 g trisodium citrate dihydrate,
and 0.5 g disodium hydrogen citrate sesquihydrate).

e Immediately cap the tube and vortex vigorously for 1 minute.

Centrifuge the tube at 24000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL polypropylene centrifuge
tube.

e Add 900 mg of anhydrous MgSOa4, 300 mg of PSA, and 300 mg of C18 sorbent to the tube.

o Note: For soils with high organic matter content, the addition of 50 mg of GCB may be
beneficial for pigment removal. However, GCB should be used with caution as it can
adsorb planar molecules like quinoxyfen.

e \ortex the tube for 1 minute.

o Centrifuge at 24000 rpm for 5 minutes.

Final Extract Preparation and Analysis

» Take an aliquot of the cleaned extract and filter it through a 0.22 pm syringe filter.
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e The extract is now ready for analysis by GC-MS/MS or LC-MS/MS. For LC-MS/MS analysis,
the extract may need to be diluted with a suitable solvent to ensure compatibility with the

mobile phase.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the described
QUEChERS method for the analysis of quinoxyfen in soil. These values are based on
performance data from multi-residue methods that include pesticides with similar
physicochemical properties to quinoxyfen.[5][6][7] In-house validation is essential to determine
the specific performance of this method in your laboratory.

Parameter Expected Value
Recovery 70 - 120%
Relative Standard Deviation (RSD) < 20%

Limit of Detection (LOD) 0.1 -5 pg/kg
Limit of Quantification (LOQ) 0.5-10 pg/kg

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for Quinoxyfen Extraction from Soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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